N-(5-chloro-2-methoxyphenyl)-2-[[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]-methylamino]acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]-methylamino]acetamide
• InChI: InChI=1S/C20H27ClN4O3/c1-24(12-18(26)23-16-11-15(21)7-8-17(16)28-3)13-19(27)25(2)20(14-22)9-5-4-6-10-20/h7-8,11H,4-6,9-10,12-13H2,1-3H3,(H,23,26)
• InChI Key: IFEMJHJPGVYFHO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=C(C=CC(=C1)Cl)OC)CC(=O)N(C)C2(CCCCC2)C#N
• Molecular Formula: C20H27ClN4O3
• Molecular Weight: 406.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-[[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]-methylamino]acetamide is a useful research compound. Its molecular formula is C20H27ClN4O3 and its molecular weight is 406.91. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-[[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]-methylamino]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-[[2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl]-methylamino]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Pathways and Toxicology

One area of research explores the metabolism and potential toxicological implications of chloroacetamide herbicides, which share structural similarities with the compound . Studies have demonstrated complex metabolic pathways in both human and rat liver microsomes, suggesting potential carcinogenicity through a metabolic activation pathway. These pathways involve the production of DNA-reactive compounds through a series of enzymatic transformations, highlighting the importance of understanding the metabolic fate of such chemicals (Coleman et al., 2000).

Herbicide Efficacy and Environmental Interactions

Research on the efficacy and environmental behavior of chloroacetamide herbicides like acetochlor has shown that these compounds' activity and mobility in soil can be significantly affected by agricultural practices and soil properties. For instance, the presence of wheat straw and irrigation levels can influence the soil reception and herbicidal activity of acetochlor, impacting its effectiveness for agricultural use (Banks & Robinson, 1986).

Anesthetic and Analgesic Research

Compounds structurally related to the given chemical have been investigated for their anesthetic and analgesic properties. Ketamine, a well-known anesthetic, and its analogs have been studied for their pharmacological effects, including their potential for safer, more effective surgical anesthesia and pain management. These studies contribute to the development of new anesthetic agents with improved safety and efficacy profiles (Hakey et al., 2008; Shucard et al., 1975).